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Compound of Interest

Compound Name: 4-Hydroxybenzoylcholine
CAS No.: 5094-31-5
Cat. No.: B1211835
Get Quote
. J

Executive Summary

4-Hydroxybenzoylcholine chloride (CAS: 5094-31-5 for the cation species) is a synthetic
choline ester primarily utilized in biochemical research as a selective substrate for
Butyrylcholinesterase (BChE; EC 3.1.1.8). Unlike Acetylcholine (ACh), which is hydrolyzed by
both Acetylcholinesterase (AChE) and BChE, 4-hydroxybenzoylcholine is resistant to AChE
hydrolysis, making it a critical tool for differentiating cholinesterase isoforms in plasma and
tissue samples.

This guide provides a definitive physicochemical profile, solubility data, and experimental
protocols for integrating this compound into enzymatic assays.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]

Accurate molecular weight calculations are critical for preparing precise molar stock solutions.
Note that commercial sources may list the weight of the cation or the salt; the values below
represent the chloride salt form typically supplied.
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Nomenclature and Identification[4][7]

o |[UPAC Name: 2-[(4-Hydroxybenzoyl)oxy]-N,N,N-trimethylethanaminium chloride
« Common Synonyms: p-Hydroxybenzoylcholine chloride; Choline p-hydroxybenzoate chloride

o CAS Number: 5094-31-5 (refers to the cation/parent system; specific salt CAS may vary by
vendor)

e Molecular Formula (Salt):

Molecular Weight Breakdown

Researchers must account for the counterion when calculating molarity.

Component Formula Molecular Weight ( g/mol )
Cation (4-

_ 224.28
Hydroxybenzoylcholine)
Counterion (Chloride) 35.45
Total Salt (Anhydrous) 259.73

Physical Appearance: White to off-white crystalline solid. Melting Point: Decomposition typically
occurs >200°C (refer to specific Lot CoA as values vary by crystal habit).

Solubility Profile & Stability

The quaternary ammonium structure of 4-hydroxybenzoylcholine chloride confers high
polarity, making it highly soluble in aqueous media. However, the ester linkage is susceptible to
spontaneous hydrolysis at alkaline pH.

Solubility Data
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Solvent Solubility Estimate Preparation Notes

Dissolves rapidly. Ideal for

Water > 50 mg/mL )

stock solutions.[1][2]

Soluble. Use immediately to
PBS (pH 7.4) >20 mg/mL -

prevent hydrolysis.

Useful for non-agueous stock
Ethanol Soluble ]

preservation.

Suitable for long-term storage
DMSO ~ 20-50 mg/mL

at -20°C.

Stability & Storage (Critical)

» Hydrolysis Sensitivity: The ester bond is liable to chemical hydrolysis (non-enzymatic) in
basic conditions (pH > 8.0).

o Stock Solutions: Aqueous stocks should be prepared fresh daily and kept on ice.

e Long-term Storage: Store solid powder at -20°C with desiccant. DMSO stocks are stable for
1-3 months at -20°C.

Mechanism of Action: BChE Selectivity

The primary utility of 4-hydroxybenzoylcholine is its specificity. While Acetylcholinesterase
(AChE) has a restricted active site (acyl pocket) that sterically hinders bulky acyl groups,
Butyrylcholinesterase (BChE) possesses a larger active site gorge capable of accommodating
the 4-hydroxybenzoyl moiety.

Hydrolysis Pathway

The enzyme BChE catalyzes the hydrolysis of the ester bond, releasing Choline and 4-
Hydroxybenzoate.
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Figure 1: Enzymatic hydrolysis pathway. The release of 4-Hydroxybenzoate is the rate-limiting
step monitored in kinetic assays.

Experimental Protocol: BChE Activity Assay

This protocol utilizes the UV Spectrophotometric Method. Unlike the Ellman method (which
requires thio-substrates), this assay directly monitors the spectral shift of the benzoyl
chromophore upon hydrolysis.

Reagent Preparation

o Assay Buffer: 67 mM Phosphate Buffer, pH 7.4. (Avoid alkaline pH to minimize spontaneous
hydrolysis).

e Substrate Stock (10 mM): Dissolve 26.0 mg of 4-hydroxybenzoylcholine chloride in 10 mL
of Assay Buffer. Prepare fresh.

e Enzyme Source: Human serum, plasma, or purified BChE.

Assay Workflow
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Figure 2: Spectrophotometric assay workflow for BChE kinetics.

Detection Parameters

o Wavelength: The hydrolysis of benzoylcholine derivatives causes a decrease in absorbance
in the UV range. Monitor at 240 nm or 253 nm.

o Molar Extinction Coefficient (

): Determine experimentally or use literature values for the difference spectrum (typically

at 240 nm for benzoylcholine analogs).
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e Calculation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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